Cas no 882978-62-3 (4,5-diamino-2-(trifluoromethyl)benzonitrile)

4,5-diamino-2-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 4,5-diamino-2-(trifluoromethyl)benzonitrile
• 4,5-diamino-2-trifluoromethylbenzonitrile
• 4-Cyano-5-(trifluoromethyl)benzene-1,2-diamine
• SureCN1259671
• 5-cyano-6-trifluoromethyl-1,2-phenylenediamine
• 4,5-diamino-2-trifluoromethyl-benzonitrile
• 2-Cyano-4,5-diaminobenzotrifluoride
• DB-324808
• MFCD18074368
• 882978-62-3
• SB78006
• 4,5-diamino-2-(trifluoromethyl)benzonitrile;4,5-diamino-2-cyanobenzotrifluoride;
• DTXSID10681086
• AS-33151
• 2-Cyano-4,5-diaminobenzotrifluoride, 4-Cyano-5-(trifluoromethyl)benzene-1,2-diamine
• 4,5-DIAMINO-2-CYANOBENZOTRIFLUORIDE
• AKOS024261919
• SCHEMBL1259671
• Benzonitrile, 4,5-diamino-2-(trifluoromethyl)-
• 4,5-Diamino-2-trifluoromethyl-benzonitrile
• DTXCID20631835
• +Expand

• MDL： MFCD18074368
• InChIKey： QOLBUVFKKIJTSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F3N3/c9-8(10,11)5-2-7(14)6(13)1-4(5)3-12/h1-2H,13-14H2
• SMILES： C1=C(C#N)C(=CC(=C1N)N)C(F)(F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 201.05138169g/mol
• Heavy Atom Count: 14
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),